![molecular formula C9H20N2O2 B7572581 1-Ethyl-3-(1-hydroxy-4-methylpentan-2-yl)urea](/img/structure/B7572581.png)
1-Ethyl-3-(1-hydroxy-4-methylpentan-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Ethyl-3-(1-hydroxy-4-methylpentan-2-yl)urea is a chemical compound that has recently garnered attention in the scientific community due to its potential applications in various fields. This molecule is a urea derivative that has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.
Mechanism of Action
The mechanism of action of 1-Ethyl-3-(1-hydroxy-4-methylpentan-2-yl)urea is not fully understood, but it is believed to involve the inhibition of specific enzymes involved in the production of pro-inflammatory cytokines. This molecule has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. In addition to its anti-inflammatory and antioxidant properties, this compound has been shown to have a protective effect on liver cells and may have potential as a treatment for liver disease. It has also been shown to have a neuroprotective effect and may have potential as a treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Ethyl-3-(1-hydroxy-4-methylpentan-2-yl)urea in laboratory experiments include its high purity and specificity. However, its limitations include its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 1-Ethyl-3-(1-hydroxy-4-methylpentan-2-yl)urea. One such direction is the development of this compound as a therapeutic agent for inflammatory diseases. Further studies are needed to determine its efficacy and safety in animal models and clinical trials. Another potential direction is the study of this molecule's potential as a treatment for liver and neurodegenerative diseases. Additionally, research could be conducted on the development of new methods for synthesizing this compound or modifying its structure to improve its properties.
Synthesis Methods
The synthesis of 1-Ethyl-3-(1-hydroxy-4-methylpentan-2-yl)urea involves the reaction of ethyl isocyanate with 1-hydroxy-4-methylpentan-2-amine in the presence of a catalyst. This method has been reported in the literature and has been optimized for high yield and purity.
Scientific Research Applications
1-Ethyl-3-(1-hydroxy-4-methylpentan-2-yl)urea has been studied for its potential applications in various fields of scientific research. One such application is in the field of medicinal chemistry, where this compound has been tested for its potential as an anti-inflammatory agent. In vitro studies have shown that this molecule inhibits the production of pro-inflammatory cytokines, indicating its potential as a therapeutic agent for inflammatory diseases.
properties
IUPAC Name |
1-ethyl-3-(1-hydroxy-4-methylpentan-2-yl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O2/c1-4-10-9(13)11-8(6-12)5-7(2)3/h7-8,12H,4-6H2,1-3H3,(H2,10,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWZOMYICMMGBCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)NC(CC(C)C)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.